rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride
Overview
Description
Rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride (rac-ACBSH) is a small molecule that has been the subject of considerable research in recent years. It has been found to have a variety of applications in scientific research, including as a chiral reagent and a ligand for various enzymes, as well as its potential as a therapeutic agent.
Mechanism of Action
Rac-ACBSH has been found to act as a chiral reagent and ligand for various enzymes. It has been found to form a complex with the enzyme, which is then able to bind to the substrate and catalyze the reaction. It also has been found to bind to the active site of the enzyme and inhibit its activity.
Biochemical and Physiological Effects
Rac-ACBSH has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including cytochrome P450 and cholinesterases. It has also been found to affect the activity of certain proteins, including those involved in signal transduction pathways. In addition, it has been found to have an effect on the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
Rac-ACBSH has several advantages and limitations when used in laboratory experiments. The advantages include its low cost and its ability to act as a chiral reagent and ligand for various enzymes. The limitations include its instability in solution and its potential to cause unwanted side effects.
Future Directions
There are a number of potential future directions for the use of rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride in scientific research. These include its use as a therapeutic agent, its potential application in drug delivery systems, its potential use as a chiral reagent for the synthesis of chiral compounds, and its potential application in the study of enzyme kinetics and drug metabolism. In addition, its potential use as a ligand for various enzymes and its potential use as a substrate for various enzymes should also be explored. Finally, its potential use in the study of signal transduction pathways should also be investigated.
Synthesis Methods
Rac-ACBSH can be synthesized from racemic-2-amino-1-sulfonylcyclobutane (rac-ASC) using a two-step procedure. The first step involves the conversion of rac-ASC to rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride by reaction with hydrochloric acid. This is followed by a second step in which the rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride is converted to its enantiomerically pure form by resolution with a chiral resolving agent.
Scientific Research Applications
Rac-ACBSH has been widely used in scientific research due to its ability to act as a chiral reagent and ligand for various enzymes. It has been used as a chiral reagent for the synthesis of chiral compounds, as a ligand for enzymes such as cytochrome P450 and cholinesterases, and as a substrate for various enzymes. It has also been used in the study of the structure and function of enzymes and other proteins, in the study of enzyme kinetics, and in the study of drug metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride involves the reaction of cyclobutanone with sulfamic acid followed by reduction and subsequent reaction with ammonia.", "Starting Materials": [ "Cyclobutanone", "Sulfamic acid", "Sodium borohydride", "Ammonia", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with sulfamic acid in the presence of hydrochloric acid and water to form the corresponding sulfonamide intermediate.", "Step 2: The sulfonamide intermediate is reduced using sodium borohydride to form the corresponding amine intermediate.", "Step 3: The amine intermediate is reacted with ammonia in the presence of hydrochloric acid and water to form rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride." ] } | |
CAS RN |
2624109-62-0 |
Product Name |
rac-(1R,2R)-2-aminocyclobutane-1-sulfonamide hydrochloride |
Molecular Formula |
C4H11ClN2O2S |
Molecular Weight |
186.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
